1-(4-ethoxyphenyl)-4-{1-[2-(3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one

• IUPAC Name: 1-(4-ethoxyphenyl)-4-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C28H29N3O3/c1-3-33-23-13-11-22(12-14-23)31-19-21(18-27(31)32)28-29-25-9-4-5-10-26(25)30(28)15-16-34-24-8-6-7-20(2)17-24/h4-14,17,21H,3,15-16,18-19H2,1-2H3
• InChI Key: UAWMDFBTZWUOIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCOC5=CC=CC(=C5)C
• Molecular Formula: C28H29N3O3
• Molecular Weight: 455.5 g/mol

Description

1-(4-ethoxyphenyl)-4-{1-[2-(3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O3 and its molecular weight is 455.558. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A study on the synthesis and crystal structure of similar compounds revealed insights into their molecular conformations and intramolecular interactions. For instance, research on Dabigatran etexilate tetrahydrate highlighted the dihedral angles formed between benzene and pyridine rings with the benzimidazole mean plane, showcasing the compound's structural intricacies and potential for further chemical manipulation and application in scientific research (Hong-qiang Liu et al., 2012).

Catalytic Activity and Chemical Synthesis

• The development of Pd(II) complexes with ONN pincer ligands demonstrated tailored synthesis and characterization, highlighting their catalytic activity towards the Suzuki-Miyaura reaction. This showcases the potential of similar compounds in facilitating organic transformations, which are crucial for the synthesis of complex molecules (S. Shukla et al., 2021).

Antimicrobial Activities

• Research into thiazoles and their fused derivatives, including similar compounds, has shown antimicrobial activities against bacterial and fungal isolates. This suggests potential applications in the development of new antimicrobial agents (Wagnat W. Wardkhan et al., 2008).

Molecular Docking and Anticancer Properties

• Studies on benzimidazole derivatives, including those structurally related to the compound , have explored their interactions with biological targets through molecular docking. Such research provides insights into their mechanism of action and potential as anticancer agents (A. Karayel, 2021).

Advanced Material Synthesis

• Novel polyimides derived from compounds with similar structures have been synthesized, demonstrating exceptional thermal and thermooxidative stability. This research suggests applications in the development of high-performance materials suitable for various industrial applications (Shujiang Zhang et al., 2005).